Cas no 389630-14-2 (Piperazine,1-benzoyl-4-[[4-fluoro-7-[5-[(methylamino)methyl]-1,2,4-oxadiazol-3-yl]-1H-indol-3-yl]oxoacetyl]-)

Piperazine,1-benzoyl-4-[[4-fluoro-7-[5-[(methylamino)methyl]-1,2,4-oxadiazol-3-yl]-1H-indol-3-yl]oxoacetyl]- structure
389630-14-2 structure
Product name:Piperazine,1-benzoyl-4-[[4-fluoro-7-[5-[(methylamino)methyl]-1,2,4-oxadiazol-3-yl]-1H-indol-3-yl]oxoacetyl]-
CAS No:389630-14-2
MF:C25H23FN6O4
MW:490.486328363419
CID:1495111

Piperazine,1-benzoyl-4-[[4-fluoro-7-[5-[(methylamino)methyl]-1,2,4-oxadiazol-3-yl]-1H-indol-3-yl]oxoacetyl]- Chemical and Physical Properties

Names and Identifiers

    • Piperazine,1-benzoyl-4-[[4-fluoro-7-[5-[(methylamino)methyl]-1,2,4-oxadiazol-3-yl]-1H-indol-3-yl]oxoacetyl]-
    • 1,2-Ethanedione, 1-(4-benzoyl-1-piperazinyl)-2-[4-fluoro-7-[5-[(methylamino)methyl]-1,2,4-oxadiazol-3-yl]-1H-indol-3-yl]-
    • Inchi: 1S/C25H23FN6O4/c1-27-14-19-29-23(30-36-19)16-7-8-18(26)20-17(13-28-21(16)20)22(33)25(35)32-11-9-31(10-12-32)24(34)15-5-3-2-4-6-15/h2-8,13,27-28H,9-12,14H2,1H3
    • InChI Key: VPWCYUJTAACEMT-UHFFFAOYSA-N
    • SMILES: C(N1CCN(C(=O)C2=CC=CC=C2)CC1)(=O)C(C1C2=C(NC=1)C(C1N=C(CNC)ON=1)=CC=C2F)=O

Computed Properties

  • Exact Mass: 490.17669

Experimental Properties

  • Density: 1.405±0.06 g/cm3(Predicted)
  • Boiling Point: 733.9±70.0 °C(Predicted)
  • PSA: 124.43
  • pka: 11.82±0.30(Predicted)

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